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Compound of Interest

Compound Name: 2-Ethyl-4-propylaniline

Cat. No.: B15369191 Get Quote

2-Ethyl-4-propylaniline: A Technical Overview
For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a summary of the known physical and chemical properties of 2-
Ethyl-4-propylaniline. Due to the limited availability of detailed experimental data in the public

domain, this document serves as a foundational overview rather than an in-depth experimental

protocol.

Core Properties
2-Ethyl-4-propylaniline is an aromatic amine with the chemical formula C₁₁H₁₇N.[1][2][3] Its

structure consists of a benzene ring substituted with an ethyl group at position 2, a propyl

group at position 4, and an amino group at position 1.

Table 1: Physical and Chemical Properties of 2-Ethyl-4-propylaniline
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Property Value Source

Molecular Formula C₁₁H₁₇N [1][2][3]

Molecular Weight 163.26 g/mol [1][3]

CAS Number 849208-86-2 [1]

IUPAC Name 2-ethyl-4-propylaniline [1]

XLogP3 (Computed) 3.4 [1]

Boiling Point Data not available

Melting Point Data not available

Density Data not available

Solubility Data not available

Chemical Reactivity
Aniline and its derivatives are versatile intermediates in organic synthesis. The chemical

behavior of 2-Ethyl-4-propylaniline is expected to be characteristic of substituted anilines,

involving reactions of both the aromatic ring and the amino group.

Oxidation: The amino group can be oxidized to form nitroso or nitro compounds.[2]

Reduction: Nitro derivatives can be reduced back to the corresponding amine.[2]

Electrophilic Aromatic Substitution: The electron-donating amino group activates the

benzene ring, directing electrophiles to the ortho and para positions. Potential reactions

include nitration, halogenation, and sulfonation.[2]

Synthesis
While specific, detailed experimental protocols for the synthesis of 2-Ethyl-4-propylaniline are

not readily available in published literature, general methods for the synthesis of substituted

anilines can be applied.

Potential Synthetic Routes:
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Friedel-Crafts Acylation and Reduction: This two-step process would involve the Friedel-

Crafts acylation of a suitable benzene derivative followed by reduction of the resulting ketone

to yield the alkyl group.[2]

Nucleophilic Substitution: This method would involve the reaction of a haloarene with an

appropriate amine.[2]

A logical synthetic approach could involve the ethylation of 4-propylaniline. This would be an

example of an electrophilic aromatic substitution reaction.

4-propylaniline

Friedel-Crafts AlkylationEthylation Reagent
(e.g., Ethyl Halide)

Lewis Acid Catalyst
(e.g., AlCl3)

2-Ethyl-4-propylaniline

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of 2-Ethyl-4-propylaniline.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 2-Ethyl-4-
propylaniline are not currently available in the reviewed scientific literature. Standard

analytical techniques for compound characterization would include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine the chemical structure and

purity.

Infrared (IR) Spectroscopy: To identify functional groups.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.
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Biological Activity and Signaling Pathways
There is no specific information available in the public domain regarding the biological activity

or associated signaling pathways of 2-Ethyl-4-propylaniline. Research on other substituted

anilines suggests a wide range of potential biological effects, but direct extrapolation to this

specific compound is not possible without experimental data. The toxicity of alkylated anilines is

an area of active research.[4]

Conclusion
2-Ethyl-4-propylaniline is a known chemical entity with established basic identifiers. However,

a comprehensive understanding of its physical properties, detailed synthetic procedures, and

biological effects is hampered by a lack of publicly available experimental data. Further

research is required to fully characterize this compound and explore its potential applications in

drug development and other scientific fields.
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Caption: Analysis of available information and future research needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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